Cas no 497947-78-1 (5-(azidomethyl)-1,2-oxazole)

• Product Name: 5-(azidomethyl)-1,2-oxazole
• CAS No: 497947-78-1
• MF: C₄H₄N₄O
• MW: 124.100759506226
• MDL: MFCD14652297
• CID: 324038
• PubChem ID: 46942310
• Update Time: 2025-04-19

5-(azidomethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(azidomethyl)-
• 5-(azidomethyl)-1,2-oxazole
• 497947-78-1
• EN300-255773
• DTXSID70677586
• AKOS010633367
• MDLUEJPHKVRVGJ-UHFFFAOYSA-N
• 5-(azidomethyl)isoxazole

• MDL： MFCD14652297
• Inchi： 1S/C4H4N4O/c5-8-6-3-4-1-2-7-9-4/h1-2H,3H2
• InChI Key： MDLUEJPHKVRVGJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 124.03862
• Monoisotopic Mass: 124.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.4Ų

Experimental Properties

• PSA: 74.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles